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Abstract
Anhydrous ferrous bromide (FeBr₂), a versatile inorganic compound, has garnered significant

attention in various scientific and industrial domains. Its utility as a catalyst in organic synthesis,

a precursor for novel materials, and its potential applications in pharmaceutical research

underscore the importance of a thorough understanding of its physicochemical properties. This

technical guide provides an in-depth exploration of anhydrous ferrous bromide, encompassing

its physical and chemical characteristics, detailed experimental protocols for its synthesis and

analysis, and an overview of its applications, with a particular focus on its relevance to drug

development. The information is presented to cater to the needs of researchers, scientists, and

professionals in the field of drug development, with a strong emphasis on structured data

presentation and procedural clarity.

Physical Properties
Anhydrous ferrous bromide is a yellow to brownish-colored paramagnetic solid.[1] It is highly

hygroscopic and will readily absorb moisture from the atmosphere.[2] Due to its sensitivity to air

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8814574?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Iron(II)_bromide
https://www.fishersci.com/shop/products/iron-iii-bromide-anhydrous-98-thermo-scientific-1/AA3112506
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8814574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and moisture, it requires handling and storage under inert conditions.[3] Key physical

properties are summarized in Table 1 for easy reference.

Property Value References

Molecular Formula FeBr₂

Molecular Weight 215.65 g/mol

Appearance
Yellow to dark brown lumps or

powder
[4]

Melting Point 684 °C

Boiling Point 934 °C

Density 4.63 g/mL at 25 °C

Solubility

Water Soluble

Ethanol Very soluble

Tetrahydrofuran (THF) Soluble

Methanol Soluble

Crystal Structure
Cadmium iodide (CdI₂) type,

rhombohedral
[1]

Chemical Properties
Anhydrous ferrous bromide exhibits a range of chemical behaviors, primarily characterized by

its Lewis acidity and its role as a source of ferrous ions.

Reactivity
Hygroscopicity and Air Sensitivity: Anhydrous FeBr₂ is highly susceptible to moisture and air.

In the presence of moisture, it forms hydrates, and exposure to air can lead to oxidation of

the ferrous (Fe²⁺) ion to the ferric (Fe³⁺) state.[5] Therefore, stringent anhydrous and

anaerobic handling techniques are imperative.
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Lewis Acidity: The iron(II) center in ferrous bromide acts as a Lewis acid, accepting electron

pairs from Lewis bases. This property is the foundation of its catalytic activity in a variety of

organic transformations.[6]

Reactions with Halogens: Ferrous bromide reacts with bromine to form the mixed-valence

species [FeBr₃Br₉]⁻.[1]

Role in Organic Synthesis
Anhydrous ferrous bromide is a versatile catalyst in organic synthesis, primarily utilized for its

Lewis acidic nature. It has been employed in a range of reactions, including:

Cross-Coupling Reactions: Ferrous bromide can catalyze cross-coupling reactions, which

are fundamental C-C and C-heteroatom bond-forming reactions.[7][8]

C-H Bond Activation: Iron catalysts, including ferrous bromide, have been explored for the

activation of otherwise inert C-H bonds, enabling the direct functionalization of organic

molecules.[9][10][11][12][13]

Experimental Protocols
Synthesis of Anhydrous Ferrous Bromide
Several methods can be employed for the synthesis of anhydrous ferrous bromide. The choice

of method often depends on the available starting materials and the desired purity.

This method involves the direct reaction of iron powder with liquid bromine.

Experimental Workflow:

Iron Powder + Liquid Bromine Reaction Vessel
(e.g., Schlenk flask)

Inert Atmosphere Heating
(e.g., 200 °C)

Purification
(e.g., Sublimation) Anhydrous FeBr₂

Click to download full resolution via product page

Caption: Synthesis of anhydrous FeBr₂ from iron and bromine.
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Procedure:

In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), place

finely divided iron powder.

Carefully add liquid bromine dropwise to the iron powder with stirring. The reaction is

exothermic and should be controlled.

Once the addition is complete, heat the reaction mixture to approximately 200 °C to

ensure the reaction goes to completion.[6]

The crude ferrous bromide can be purified by sublimation under vacuum.

This method provides a convenient route to the methanol solvate, which is then dehydrated.

Experimental Workflow:

Iron Powder + HBr in Methanol Reaction at Room Temperature [Fe(MeOH)₆]Br₂ Heating under Vacuum Anhydrous FeBr₂

Click to download full resolution via product page

Caption: Synthesis of anhydrous FeBr₂ via a methanol solvate.

Procedure:

Add iron powder to a solution of concentrated hydrobromic acid in methanol.[1]

Stir the mixture at room temperature. Hydrogen gas will be evolved. The reaction yields

the methanol solvate [Fe(MeOH)₆]Br₂.[1]

Isolate the solvate by filtration.

Heat the isolated methanol complex under vacuum to remove the methanol and obtain

pure anhydrous FeBr₂.[1]

Commercially available ferrous bromide hydrate can be dehydrated to the anhydrous form.
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Experimental Workflow:

FeBr₂·xH₂O Heating under Vacuum
or in HBr stream Anhydrous FeBr₂

Anhydrous FeBr₂
(Lewis Acid Catalyst)

Cross-Coupling &
C-H Activation

Catalyzes Synthesis of Novel
Organic Molecules

Drug Discovery &
Development

Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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